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Part 1: Chemical Identity & Hazard Verification

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Mordant Blue 18
Cat. No.: B12277993
Get Quote
. J

CRITICAL WARNING: "Mordant Blue 18" is a nomenclature often subject to synonym
confusion in chemical inventories.[1] Before proceeding with disposal, you must verify the exact
chemical identity using the CAS number on your reagent bottle.

Primary Target:Mordant Blue 18 (C.I. 18090)[1][2][3]

CAS Number:6844-73-1[1][2][3]

Chemical Structure: Azo dye (Sodium salt of hydroxytriphenylmethane derivative).[1]

Common Synonyms: Chrome Fast Blue GR, Acid Mordant Blue 18.[1]

Formula: C1sH12CIN3Na20+S:2 (Note: The pure dye molecule typically does not contain
Chromium; "Chrome" in the trade name refers to its application with a chromium mordant).[1]

Differentiation Alert: Do not confuse with Chrome Azurol S (Mordant Blue 29, CAS 1667-99-8)
or Eriochrome Cyanine R (Mordant Blue 3, CAS 3564-18-9).[1] While disposal protocols are
similar (organic incineration), regulatory reporting requirements may differ.[1]

Part 2: Core Safety & Hazard Profile
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As a Senior Application Scientist, | advise treating this substance as a Hazardous Organic
Solid with potential aquatic toxicity. While specific GHS data for CAS 6844-73-1 is less
common than for major commodity chemicals, the structural class (Azo/Mordant dye) dictates
the following precautionary profile:

Hazard Category Classification Operational Implication

Wear nitrile gloves and safety
Health Skin/Eye Irritant (Category 2) goggles.[1] Avoid dust
inhalation.[1]

Avoid generating dust clouds.
Physical Combustible Dust [1] Ground equipment during
bulk transfer.

) ] o ] Strictly prohibited from drain
Environmental Aquatic Toxicity (Potential) )
disposal.

Incompatible with strong
Reactivity Stable oxidizers (e.g., Peroxides,
Nitrates).[1]

Part 3: Step-by-Step Disposal Protocol
A. Solid Waste (Powder/Residue)[1]

e Segregation: Isolate Mordant Blue 18 solid waste from oxidizers.[1] It is compatible with
other non-halogenated organic solids.[1]

o Containment:
o Place in a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

o Double-bagging in heavy-duty polyethylene bags (minimum 4 mil) is acceptable for dry
contaminated debris (gloves, paper towels).[1]

e Labeling:

o Label as "Hazardous Waste - Solid - Organic Dye".
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o List constituents: "Mordant Blue 18 (CAS 6844-73-1)".[1][2][3]

o Add Hazard Warning: "Irritant".[1]

» Disposal Path:Incineration via a licensed hazardous waste contractor.[1][4]

B. Liquid Waste (Solutions)

The disposal route depends heavily on whether the dye was used with a metal mordant (e.g.,
Chromium, Aluminum).[1]

Scenario 1: Pure Dye Solution (No Heavy Metals)[1]
e Matrix: Water or Alcohol.[1][3]
o Action: Collect in a carboy labeled "Non-Halogenated Organic Liquid Waste".

 Prohibition: Do not pour down the sink. Even if non-toxic, the intense coloration (visible
pollution) violates most municipal sewer discharge permits.[1]

Scenario 2: Dye + Mordant Mixture (e.g., Chromium Complex)[1]

Matrix: Aqueous solution containing dye and metal salts.[1]
e Action: This is a Mixed Chemical Waste.[1]

e Critical Check: If Chromium (Cr) is present at >5.0 mg/L, this waste is EPA Hazardous Waste
Code D007.[1]

o Containment: Collect in a separate carboy labeled "Aqueous Waste with Heavy Metals
(Chromium)".

o PH Adjustment: Do not neutralize or precipitate metals in the lab unless part of a validated
SOP. Submit as-is to EHS/Waste Management.[1]

Part 4: Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision-making process for segregating Mordant Blue
18 waste streams to ensure regulatory compliance.
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Mordant Blue 18 Waste Generated

Physical State?

Solid Waste Liquid Waste
(Powder, Contaminated PPE) (Solutions)
Container: HDPE Jar/Bag Does solution contain
Label: Hazardous Solid - Organic Heavy Metal Mordants

Method: Incineration (Cr, Al, Fe)?

Pure Dye Solution Dye + Metal Complex

Container: Solvent Carboy Container: Aqueous Heavy Metal
Label: Non-Halogenated Organic Label: Hazardous - Toxic (D0OQ7 if Cr)
Method: Fuel Blending/Incineration Method: Stabilization & Landfill

Click to download full resolution via product page

Caption: Workflow for segregating Mordant Blue 18 waste based on physical state and
presence of metal mordants.

Part 5: Spill Management & Emergency Response
In the event of a spill, rapid containment prevents environmental release.

e Dry Spill (Powder):

o Isolate: Evacuate non-essential personnel.
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o PPE: Wear N95 respirator (to prevent inhalation of dye particles), goggles, and nitrile
gloves.[1]

o Cleanup: Gently sweep up using a soft brush and dust pan.[1] Avoid using compressed air.
[1] Place material into a waste container.

o Decontamination: Wipe the surface with a damp paper towel (water + mild detergent).[1]
Treat the paper towel as solid chemical waste.

o Wet Spill (Solution):
o Contain: Use absorbent pads or vermiculite to dike the spill.[5]
o Absorb: Cover the liquid with absorbent material.[5]
o Disposal: Shovel saturated absorbent into a hazardous waste bag/pail.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Part 1: Chemical Identity & Hazard Verification].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12277993/docs#part-1-chemical-identity-hazard-
verification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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